Cas no 669077-93-4 (3,3',7,7'-Tetra(phenanthren-9-yl)-5,5'-spirobi[dibenzo[b,d]silole])

• Product Name: 3,3',7,7'-Tetra(phenanthren-9-yl)-5,5'-spirobi[dibenzo[b,d]silole]
• CAS No: 669077-93-4
• MF: C₈₀H₄₈Si
• MW: 1037.32264137268
• CID: 2796659
• PubChem ID: 57599278
• Update Time: 2025-04-21

3,3',7,7'-Tetra(phenanthren-9-yl)-5,5'-spirobi[dibenzo[b,d]silole] Chemical and Physical Properties

Names and Identifiers

• 669077-93-4
• 3,3',7,7'-Tetra(phenanthren-9-yl)-5,5'-spirobi[dibenzo[b,d]silole]
• DTXSID20727282

• Inchi： 1S/C80H48Si/c1-5-21-57-49(17-1)41-73(65-29-13-9-25-61(57)65)53-33-37-69-70-38-34-54(74-42-50-18-2-6-22-58(50)62-26-10-14-30-66(62)74)46-78(70)81(77(69)45-53)79-47-55(75-43-51-19-3-7-23-59(51)63-27-11-15-31-67(63)75)35-39-71(79)72-40-36-56(48-80(72)81)76-44-52-20-4-8-24-60(52)64-28-12-16-32-68(64)76/h1-48H
• InChI Key： QWSOALKLHDXDSI-UHFFFAOYSA-N
• SMILES： [Si]12(C3C=C(C4=CC5C=CC=CC=5C5C=CC=CC4=5)C=CC=3C3=CC=C(C4=CC5C=CC=CC=5C5C=CC=CC4=5)C=C13)C1C=C(C3=CC4C=CC=CC=4C4C=CC=CC3=4)C=CC=1C1=CC=C(C3=CC4C=CC=CC=4C4C=CC=CC3=4)C=C21

Computed Properties

• Exact Mass: 1036.352528066Da
• Monoisotopic Mass: 1036.352528066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 81
• Rotatable Bond Count: 4
• Complexity: 1870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų